Cas no 2453-48-7 (6-Hydroxyhexanenitrile)

• Product Name: 6-Hydroxyhexanenitrile
• CAS No: 2453-48-7
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD19614236
• CID: 288617
• PubChem ID: 11815322
• Update Time: 2025-04-19

6-Hydroxyhexanenitrile Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile,6-hydroxy-
• 6-hydroxy-1-hexanitrile
• 1-Hydroxy-5-cyanopentane
• 6-Hydroxyhexanenitrile
• Pentamethylene cyanohydrin
• SCHEMBL197039
• OKBBHAGZRNKJPR-UHFFFAOYSA-N
• 6-hydroxyhexanonitrile
• AKOS013262897
• 2453-48-7
• epsilon-hydroxycapronitrile

• MDL： MFCD19614236
• Inchi： 1S/C6H11NO/c7-5-3-1-2-4-6-8/h8H,1-4,6H2
• InChI Key： OKBBHAGZRNKJPR-UHFFFAOYSA-N
• SMILES： OCCCCCC#N

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles